Cas no 1009341-34-7 (Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate)

• Product Name: Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate
• CAS No: 1009341-34-7
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD05695247
• CID: 1056523
• PubChem ID: 3295492
• Update Time: 2025-10-30

Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate
• ethyl1-(dimethylcarbamoyl)piperidine-2-carboxylate
• 1009341-34-7
• AC2675
• AKOS022183156
• AC-23502
• DB-058537
• CS-0339952
• DTXSID60391168
• SY013244
• MFCD05695247

• MDL： MFCD05695247
• Inchi： 1S/C11H20N2O3/c1-4-16-10(14)9-7-5-6-8-13(9)11(15)12(2)3/h9H,4-8H2,1-3H3
• InChI Key： LSRMYZKVGBYXRL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCCN1C(N(C)C)=O)=O

Computed Properties

• Exact Mass: 228.14700
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 332.3±35.0 °C at 760 mmHg
• Flash Point: 154.8±25.9 °C
• PSA: 49.85000
• LogP: 1.02350
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate

Research Brief on Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate (CAS: 1009341-34-7): Recent Advances and Applications

Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate (CAS: 1009341-34-7) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and metabolic disorders. Recent studies have highlighted its potential as a building block for novel therapeutic agents, prompting further investigation into its chemical properties and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate in the synthesis of selective inhibitors for gamma-aminobutyric acid (GABA) receptors. The research demonstrated that derivatives of this compound exhibited high binding affinity and specificity for GABA_A receptor subtypes, suggesting potential applications in the treatment of anxiety and epilepsy. The study employed molecular docking and in vitro assays to validate the compound's efficacy, providing a robust foundation for future preclinical studies.

In addition to its neurological applications, Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate has been investigated for its role in metabolic regulation. A recent preprint on bioRxiv reported its use as a precursor in the development of small-molecule modulators of glucagon-like peptide-1 (GLP-1) receptors. These modulators showed promising results in enhancing insulin secretion and glucose tolerance in animal models, positioning the compound as a potential candidate for diabetes therapeutics. The study emphasized the compound's structural flexibility, which allows for facile modification to optimize pharmacokinetic properties.

From a synthetic chemistry perspective, advancements in the scalable production of Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate have been reported in Organic Process Research & Development. Researchers developed a cost-effective and environmentally friendly catalytic process using palladium-based catalysts, achieving high yields (>85%) and minimal byproducts. This innovation addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial and academic research.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and off-target effects. A 2024 review in Chemical Research in Toxicology highlighted the need for comprehensive toxicological studies, particularly regarding long-term exposure and metabolic pathways. Future research directions may include structure-activity relationship (SAR) studies to further refine its derivatives for enhanced selectivity and reduced toxicity.

In conclusion, Ethyl 1-(dimethylcarbamoyl)piperidine-2-carboxylate (CAS: 1009341-34-7) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span neurological and metabolic disorders, with ongoing research uncovering new therapeutic potentials. Continued innovation in synthetic methodologies and rigorous biological evaluation will be critical to translating these findings into clinically viable treatments.